Cas no 1216823-46-9 ((4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride)

(4-Aminopiperidin-1-yl)-cyclopropylmethanone hydrochloride is a chemically synthesized compound featuring a cyclopropanone moiety linked to a 4-aminopiperidine scaffold, with hydrochloride salt formation enhancing stability and solubility. This intermediate is valuable in pharmaceutical research, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or as a building block for protease inhibitors. The presence of both amine and carbonyl functional groups allows for versatile derivatization, enabling structure-activity relationship (SAR) studies. Its well-defined crystalline form ensures consistent purity, facilitating reliable use in medicinal chemistry applications. The hydrochloride salt form further improves handling and storage properties, making it a practical choice for synthetic workflows.

(4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride structure

1216823-46-9 structure

Product Name:(4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride

CAS No:1216823-46-9

MF:C₉H₁₇ClN₂O

MW:204.697081327438

MDL:MFCD08690150

CID:4578468

Update Time:2025-06-26

(4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

- (4-Aminopiperidin-1-yl)(cyclopropyl)methanone hydrochloride
- 1-(Cyclopropylcarbonyl)-4-piperidinamine hydrochloride
- (4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride
- 1-(Cyclopropylcarbonyl)-4-piperidinamine hydrochloride, AldrichCPR
- MDL： MFCD08690150
- Inchi： 1S/C9H16N2O.ClH/c10-8-3-5-11(6-4-8)9(12)7-1-2-7;/h7-8H,1-6,10H2;1H
- InChI Key： FYCFAYLOCFYRKN-UHFFFAOYSA-N
- SMILES： Cl.O=C(C1CC1)N1CCC(CC1)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 181
Topological Polar Surface Area: 46.3

(4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A615688-50mg	(4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride	1216823-46-9		50mg	$ 50.00	2022-06-08
TRC	A615688-100mg	(4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride	1216823-46-9		100mg	$ 65.00	2022-06-08
TRC	A615688-500mg	(4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride	1216823-46-9		500mg	$ 135.00	2022-06-08
abcr	AB268109-250 mg	1-(Cyclopropylcarbonyl)-4-piperidinamine hydrochloride	1216823-46-9		250 mg	€168.30	2023-07-20
abcr	AB268109-1 g	1-(Cyclopropylcarbonyl)-4-piperidinamine hydrochloride	1216823-46-9		1 g	€230.10	2023-07-20
abcr	AB268109-5 g	1-(Cyclopropylcarbonyl)-4-piperidinamine hydrochloride	1216823-46-9		5 g	€749.60	2023-07-20
abcr	AB268109-10 g	1-(Cyclopropylcarbonyl)-4-piperidinamine hydrochloride	1216823-46-9		10 g	€957.70	2023-07-20
Fluorochem	064084-1g	4-Aminopiperidin-1-yl)(cyclopropyl)methanone hydrochloride	1216823-46-9	95%	1g	￡102.00	2022-03-01
Fluorochem	064084-5g	4-Aminopiperidin-1-yl)(cyclopropyl)methanone hydrochloride	1216823-46-9	95%	5g	￡307.00	2022-03-01
Fluorochem	064084-10g	4-Aminopiperidin-1-yl)(cyclopropyl)methanone hydrochloride	1216823-46-9	95%	10g	￡502.00	2022-03-01

(4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on (4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride

Research Briefing on (4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride (CAS: 1216823-46-9)

The compound (4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride (CAS: 1216823-46-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of (4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride to enhance its bioavailability and target specificity. Advanced synthetic routes have been developed to improve yield and purity, with particular emphasis on the cyclopropane and piperidine moieties, which are critical for its biological activity. Researchers have employed techniques such as NMR spectroscopy and high-resolution mass spectrometry to confirm the structural integrity of the compound and its derivatives.

Pharmacological evaluations have revealed that (4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride exhibits potent activity against certain enzyme systems, including kinases and G-protein-coupled receptors (GPCRs). In vitro studies have demonstrated its ability to inhibit specific signaling pathways implicated in inflammatory and oncogenic processes. These findings suggest potential applications in the treatment of diseases such as cancer, autoimmune disorders, and chronic inflammation.

In vivo studies have further corroborated the compound's therapeutic potential. Animal models treated with (4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride showed significant reduction in tumor growth and inflammatory markers, with minimal adverse effects. These results highlight its potential as a lead compound for further drug development. Additionally, pharmacokinetic studies have indicated favorable absorption and distribution profiles, supporting its suitability for oral administration.

Despite these promising findings, challenges remain in the clinical translation of (4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be addressed in subsequent research phases. Current efforts are directed towards optimizing the compound's formulation and conducting rigorous preclinical safety assessments to pave the way for human trials.

In conclusion, (4-aminopiperidin-1-yl)-cyclopropylmethanone;hydrochloride represents a compelling candidate for further investigation in the pharmaceutical industry. Its unique chemical structure and promising biological activity make it a valuable asset in the quest for novel therapeutics. Continued research and collaboration across academic and industrial sectors will be essential to unlock its full potential and bring it closer to clinical application.